Cas no 1638221-30-3 (Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide)

Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide structure
1638221-30-3 structure
Product Name:Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide
CAS No:1638221-30-3
MF:C4H5Br2N3O2
MW:286.909398794174
CID:4702708
Update Time:2023-08-15

Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide
    • Inchi: 1S/C4H4BrN3O2.BrH/c1-10-3(9)2-6-4(5)8-7-2;/h1H3,(H,6,7,8);1H
    • InChI Key: JKMBMKBEJWYDNJ-UHFFFAOYSA-N
    • SMILES: BrC1=NC(C(=O)OC)=NN1.Br

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Topological Polar Surface Area: 67.9
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